![molecular formula C16H23NO5 B4649399 3,4,5-trimethoxy-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide](/img/structure/B4649399.png)
3,4,5-trimethoxy-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide
Overview
Description
3,4,5-trimethoxy-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide, commonly known as TFMPP, is a synthetic chemical compound that belongs to the class of phenethylamines. It is a psychoactive drug that has been widely used for research purposes. TFMPP has been studied for its potential therapeutic applications in treating various medical conditions.
Mechanism of Action
TFMPP acts as a serotonin receptor agonist, specifically targeting the 5-HT2A and 5-HT2C receptors. It has been shown to increase the release of serotonin in the brain, which can lead to various physiological and psychological effects.
Biochemical and Physiological Effects:
TFMPP has been shown to have various biochemical and physiological effects, including increased heart rate, blood pressure, body temperature, and pupil dilation. It can also lead to changes in mood, perception, and cognition. TFMPP has been shown to induce hallucinations and altered states of consciousness.
Advantages and Limitations for Lab Experiments
TFMPP has several advantages for lab experiments, including its ability to selectively target serotonin receptors and its relatively low toxicity compared to other psychoactive compounds. However, TFMPP also has limitations, including its potential for abuse and its limited availability.
Future Directions
There are several future directions for the study of TFMPP, including its potential therapeutic applications in treating various medical conditions, its use as a tool to study the serotonin system in the brain, and its potential for developing new psychoactive compounds with fewer side effects. Further research is needed to fully understand the effects of TFMPP and its potential applications in medicine and neuroscience.
In conclusion, TFMPP is a synthetic chemical compound that has been widely used for scientific research. It acts as a serotonin receptor agonist and has been studied for its potential therapeutic applications in treating various medical conditions. TFMPP has several advantages for lab experiments, including its ability to selectively target serotonin receptors and its relatively low toxicity. However, it also has limitations, including its potential for abuse and limited availability. There are several future directions for the study of TFMPP, including its potential therapeutic applications, its use as a tool to study the serotonin system in the brain, and its potential for developing new psychoactive compounds with fewer side effects.
Scientific Research Applications
TFMPP has been widely used in scientific research to study its effects on the central nervous system. It has been studied for its potential therapeutic applications in treating various medical conditions, including depression, anxiety, and attention deficit hyperactivity disorder (ADHD). TFMPP has also been studied for its potential use as a tool to study the serotonin system in the brain.
Properties
IUPAC Name |
3,4,5-trimethoxy-N-[1-(oxolan-2-yl)ethyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO5/c1-10(12-6-5-7-22-12)17-16(18)11-8-13(19-2)15(21-4)14(9-11)20-3/h8-10,12H,5-7H2,1-4H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWJFYIBLFGZSEY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCCO1)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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